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Compound of Interest

Compound Name: Cyclohexene sulfide

Cat. No.: B1347086 Get Quote

7-Thiabicyclo[4.1.0]heptane: A Comprehensive
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical and chemical properties of

7-thiabicyclo[4.1.0]heptane, also known as cyclohexene sulfide or 1,2-epithiocyclohexane.

This document consolidates key data, details experimental protocols for its synthesis, and

explores its chemical reactivity, offering a valuable resource for professionals in research,

chemical synthesis, and drug development.

Core Physical and Chemical Properties
7-Thiabicyclo[4.1.0]heptane is a bicyclic organosulfur compound with a thiirane (episulfide) ring

fused to a cyclohexane ring. Its properties are summarized in the tables below.

General and Physical Properties
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Property Value Source(s)

Molecular Formula C₆H₁₀S [1][2]

Molecular Weight 114.21 g/mol [1][2]

Appearance Clear, colorless liquid [3]

Odor Stench [3]

Density 0.941 g/cm³ [1]

Boiling Point
55-58 °C at 12 mmHg71.5–

73.5 °C at 21 mmHg
[1][4]

Refractive Index (n²⁰/D) 1.527 (lit.) [1]

Flash Point 50 °C [3]

Vapor Density 3.94 [3]

Chemical Identifiers
Identifier Type Identifier Source(s)

CAS Number 286-28-2 [2]

IUPAC Name 7-thiabicyclo[4.1.0]heptane

Synonyms

Cyclohexene sulfide, 1,2-

Epithiocyclohexane,

Cyclohexene episulfide, 1,2-

Cyclohexylene sulfide

[2][4]

SMILES C1CCC2SC2C1

InChIKey
PQWJNIJNYRPOAA-

UHFFFAOYNA-N

Synthesis of 7-Thiabicyclo[4.1.0]heptane
Several methods for the synthesis of 7-thiabicyclo[4.1.0]heptane have been reported. Two

detailed experimental protocols are provided below.
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Method 1: From Cyclohexene Oxide and Potassium
Thiocyanate
This is a widely cited and effective method for the preparation of 7-thiabicyclo[4.1.0]heptane.[4]

Experimental Protocol:

Preparation of the Reaction Mixture: A solution of 121 g (1.25 moles) of potassium

thiocyanate in 100 ml of water and 75 ml of 95% ethanol is prepared. To this solution,

approximately half of a 98 g (1 mole) sample of cyclohexene oxide is added. The mixture is

allowed to stand for 3-4 hours, during which a slight temperature increase of about 5°C may

be observed.[4]

Reaction: The clear solution is then transferred to a 1-liter flask equipped with a mechanical

stirrer. The remaining portion of cyclohexene oxide is added, and the resulting solution is

stirred vigorously at room temperature for 36 hours.[4]

Work-up and Extraction: The supernatant and aqueous phase are decanted from the

precipitated potassium cyanate into a 1-liter separatory funnel. The precipitate is rinsed with

50 ml of ether, which is then added to the separatory funnel to extract the product. The ether

extract is washed twice with 50-ml portions of saturated sodium chloride solution and

subsequently dried over anhydrous sodium sulfate.[4]

Purification: The excess ether is removed on a steam bath. The residual liquid is then

distilled under reduced pressure through an 18-inch Vigreux column while cooling the

distillate in ice. The main fraction, boiling at 71.5–73.5 °C / 21 mmHg, is collected. A fore-run

may be redistilled to yield more product. The total yield of cyclohexene sulfide is typically

between 81.5–83.5 g (71–73%).[4]
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Method 2: SiO₂-Catalyzed Reaction of 1,2-
Epoxycyclohexane
This method provides an alternative route to 7-thiabicyclo[4.1.0]heptane.

Experimental Protocol:

Reaction Setup: In a suitable reaction vessel, 1,2-epoxycyclohexane (7-

oxabicyclo[4.1.0]heptane) is reacted with a thioketone in the presence of silica gel (SiO₂) in

anhydrous dichloromethane (CH₂Cl₂).[5]

Reaction Conditions: The reaction is carried out at room temperature for approximately 27

hours.[5]

Purification: Following the reaction period, the product is purified by column chromatography

on silica gel using a hexane/Et₂O (23:1) solvent system. This method has been reported to

yield pure 7-thiabicyclo[4.1.0]heptane.[5]

Chemical Reactivity and Applications
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7-Thiabicyclo[4.1.0]heptane exhibits reactivity characteristic of strained three-membered

heterocyclic rings. A key application is its use as a thiation agent.

Conversion of Oxiranes to Thiiranes
7-Thiabicyclo[4.1.0]heptane can be employed for the conversion of oxiranes into their

corresponding thiiranes. This transformation is of interest in synthetic organic chemistry for the

introduction of sulfur into molecules. The reaction involves the transfer of a sulfur atom from the

thiirane of 7-thiabicyclo[4.1.0]heptane to the oxirane, forming a new thiirane and regenerating

cyclohexene oxide.

7-Thiabicyclo[4.1.0]heptane
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Biological Activity and Potential Applications
While extensive research on the biological activity of 7-thiabicyclo[4.1.0]heptane in specific

signaling pathways is limited, some studies suggest potential applications. There are mentions

of its derivatives being investigated for insecticidal properties.[6] The bicyclo[4.1.0]heptane

scaffold is also found in molecules with therapeutic interest, although not specifically with the

thioether at the 7-position being the primary focus. Further research is warranted to fully

elucidate the pharmacological profile and potential for drug development of 7-

thiabicyclo[4.1.0]heptane and its analogues.
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Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of 7-

thiabicyclo[4.1.0]heptane. While the raw spectra are not reproduced here, the availability of ¹H

NMR, ¹³C NMR, and GC-MS data has been reported in the literature. Key reported ¹³C NMR

signals in CDCl₃ are at δ = 37.0, 25.8, and 19.4 ppm.[7]

This guide serves as a foundational resource for researchers and professionals working with 7-

thiabicyclo[4.1.0]heptane. The compiled data and detailed protocols are intended to facilitate

further investigation and application of this versatile chemical compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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